![molecular formula C16H20N4O2S B6446362 N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide CAS No. 2549065-11-2](/img/structure/B6446362.png)
N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide
Description
“N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide” is a complex organic compound. It contains a quinazoline moiety, which is a bicyclic compound consisting of two fused six-membered rings, a benzene ring and a pyrimidine ring . Attached to this quinazoline moiety is a piperidine ring, a common motif in many pharmaceutical compounds . The compound also contains a cyclopropane ring, which is a three-membered ring, and a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, would be quite complex. It would feature a variety of different types of chemical bonds and functional groups, including aromatic rings (in the quinazoline moiety), a secondary amine (in the piperidine ring), a sulfonamide group, and a three-membered cyclopropane ring .Scientific Research Applications
Antimicrobial and Biofilm Inhibition Effects
Quinazolinone derivatives, including N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide, have been synthesized and studied for their antimicrobial properties . These compounds have shown broad-spectrum antimicrobial activity, with some compounds demonstrating a safe profile on human cell lines . Additionally, certain quinazolinone derivatives have been found to inhibit biofilm formation in Pseudomonas aeruginosa, a bacterium that can cause various infections .
Anti-inflammatory Properties
Quinazolinone derivatives have been reported to possess anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs.
Anticonvulsant Properties
Quinazolinone derivatives have also been studied for their anticonvulsant properties . This suggests potential applications in the treatment of conditions such as epilepsy.
Anticancer Properties
Quinazolinone derivatives have shown promise in the field of oncology . They have been studied for their potential anticancer properties, making them potential candidates for the development of new cancer therapies.
Antibacterial Properties
Quinazolinone derivatives have been found to possess antibacterial properties . This suggests potential applications in the treatment of bacterial infections.
Antifungal Properties
Quinazolinone derivatives have also been studied for their antifungal properties . This suggests potential applications in the treatment of fungal infections.
Anti-HIV Properties
Quinazolinone derivatives have been studied for their potential anti-HIV properties . This suggests potential applications in the treatment of HIV.
Analgesic Properties
Quinazolinone derivatives have been reported to possess analgesic properties . This makes them potential candidates for the development of new pain relief medications.
properties
IUPAC Name |
N-(1-quinazolin-4-ylpiperidin-3-yl)cyclopropanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c21-23(22,13-7-8-13)19-12-4-3-9-20(10-12)16-14-5-1-2-6-15(14)17-11-18-16/h1-2,5-6,11-13,19H,3-4,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBEKAPIVSDFRBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=NC3=CC=CC=C32)NS(=O)(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(quinazolin-4-yl)piperidin-3-yl]cyclopropanesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(1-{[4-(difluoromethoxy)phenyl]methyl}azetidin-3-yl)oxy]pyridine](/img/structure/B6446279.png)
![4-{6-methyl-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B6446289.png)
![4-{4-methyl-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidin-2-yl}morpholine](/img/structure/B6446292.png)
![6-fluoro-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3-benzothiazole](/img/structure/B6446304.png)
![4-fluoro-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3-benzothiazole](/img/structure/B6446311.png)
![2-({1-[(2-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine](/img/structure/B6446319.png)
![2-({1-[(4-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine](/img/structure/B6446321.png)
![N,N,6-trimethyl-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine](/img/structure/B6446328.png)
![2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one](/img/structure/B6446333.png)
![2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one](/img/structure/B6446336.png)
![1-[(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole](/img/structure/B6446346.png)
![1-(cyclopropanesulfonyl)-4-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1,4-diazepane](/img/structure/B6446353.png)
![N-[(2,6-difluorophenyl)methyl]-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine](/img/structure/B6446357.png)
![N-[2-(4-fluorophenoxy)ethyl]-4-(trifluoromethyl)pyrimidin-2-amine](/img/structure/B6446372.png)